2,5-Dimethyl-3'-[1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl]benzophenone

• IUPAC Name: (2,5-dimethylphenyl)-[3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]methanone
• InChI: InChI=1S/C23H27NO3/c1-17-6-7-18(2)21(14-17)22(25)20-5-3-4-19(15-20)16-24-10-8-23(9-11-24)26-12-13-27-23/h3-7,14-15H,8-13,16H2,1-2H3
• InChI Key: XLBVUFNRIBEUKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)C2=CC=CC(=C2)CN3CCC4(CC3)OCCO4
• Molecular Formula: C23H27NO3
• DSSTOX Substance ID: DTXSID00643315
• Molecular Weight: 365.5 g/mol
• CAS No.: 898761-85-8

Description

2,5-Dimethyl-3'-[1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl]benzophenone, or 2,5-DMDBP, is an organic compound that is used in a variety of scientific research applications. It is a colorless, crystalline solid that is soluble in organic solvents, such as acetone and chloroform. 2,5-DMDBP is a derivative of benzophenone and has a molecular formula of C17H20O2. It is commonly used as a reagent in organic synthesis, as an intermediate in the production of pharmaceuticals, and as a catalyst in the production of polymers. In addition, 2,5-DMDBP has been used in the development of new materials for electronics, optical and biomedical applications.

Scientific Research Applications

Growth-Regulating Activity

The compound 1-(6,9-Dimethyl-1,4-dioxa-8-azaspiro[4.5]dec-8-ylmethyl)-1H-pyridin-2-one, which shares a structural similarity with 2,5-Dimethyl-3'-[1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl]benzophenone, demonstrates growth-regulating activity. This finding is based on its synthesis via the Mannich reaction and structure determination using NMR spectroscopy (Sharifkanov, Alimzhanova, Abilov, & Bektibaeva, 2001).

Structural Studies in Antitubercular Drugs

(S)-2-(2-Methyl-1,4-dioxa-8-azaspiro[4.5]decan-8-yl)-8-nitro-6-(trifluoromethyl)-4H-benzo[e][1,3]thiazin-4-one (BTZ043), a promising antitubercular drug candidate, has been structurally studied. This compound, featuring a related structural motif, displayed distinct conformers and a rotational barrier, as revealed by X-ray and NMR analyses (Richter, Patzer, Goddard, Lingnau, Imming, Seidel, 2022).

Spirothiazolidinone Derivatives in Antiviral Research

N-(3-Oxo-1-thia-4-azaspiro[4.5]decan-4-yl)carboxamide derivatives, related in structure, have shown significant antiviral activity against influenza A/H3N2 virus and human coronavirus 229E. These compounds highlight the versatility of the spirothiazolidinone scaffold in antiviral molecule development (Apaydın, Loy, Stevaert, & Naesens, 2020).

Characterization in Muscarinic Receptor Agonism

1-Oxa-8-Azaspiro[4.5]decanes, structurally related, have been synthesized and evaluated for their M1 muscarinic agonism, aiming at the symptomatic treatment of dementia of Alzheimer's type. These compounds, including 2,8-Dimethyl-1-oxa-8-azaspiro[4,5]decan-3-one, showed potent muscarinic activities in vitro and in vivo (Tsukamoto, Fujii, Yasunaga, Matsuda, Wanibuchi, Hidaka, Furuya, & Tamura, 1995).

Applications in Radioligand Development for Tumor Imaging

In the development of radiotracers for tumor imaging, 8-(4-(2-Fluoroethoxy)benzyl)-1,4-dioxa-8-azaspiro[4.5]decane was synthesized and evaluated. This compound, related in structure, demonstrated high affinity for σ1 receptors, suggesting potential as a tumor imaging agent (Xie, Bergmann, Kniess, Deuther-Conrad, Mamat, Neuber, Liu, Steinbach, Brust, Pietzsch, & Jia, 2015).